Cas no 21741-37-7 (Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester)

Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester structure
21741-37-7 structure
Product Name:Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester
CAS No:21741-37-7
MF:C9H14O3
MW:170.205663204193
CID:250176
PubChem ID:22831864
Update Time:2025-04-19

Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester
    • 3-CYCLOPROPYL-2-METHYL-3-OXO-PROPIONIC ACID ETHYL ESTER
    • ethyl 3-cyclopropyl-2-methyl-3-oxopropanoate
    • 3-CYCLOPROPYL-2-METHYL-3-OXO-PROPANOIC ACID ETHYL ESTER
    • 3-Cyclopropyl-3-oxo-2-methylpropionsaeureaethylester
    • 21741-37-7
    • SCHEMBL13679335
    • DTXSID20628528
    • FT-0693320
    • AKOS006284659
    • Inchi： 1S/C9H14O3/c1-3-12-9(11)6(2)8(10)7-4-5-7/h6-7H,3-5H2,1-2H3
    • InChI Key： VJBKEIQFQLPKQA-UHFFFAOYSA-N
    • SMILES： O=C(C(C(=O)OCC)C)C1CC1

Computed Properties

  • Exact Mass: 170.09400
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.102
  • Boiling Point: 225.5°Cat760mmHg
  • Flash Point: 90.6°C
  • Refractive Index: 1.472
  • PSA: 43.37000
  • LogP: 1.16470

Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester Related Literature

21741-37-7 (Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester) Related Products

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